Cas no 2228920-07-6 (2-amino-3-(4-methoxy-2-methylphenyl)-2-methylpropan-1-ol)

• Product Name: 2-amino-3-(4-methoxy-2-methylphenyl)-2-methylpropan-1-ol
• CAS No: 2228920-07-6
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 5807821
• PubChem ID: 165626470
• Update Time: 2025-08-05

2-amino-3-(4-methoxy-2-methylphenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(4-methoxy-2-methylphenyl)-2-methylpropan-1-ol
• 2228920-07-6
• EN300-1766081

• Inchi： 1S/C12H19NO2/c1-9-6-11(15-3)5-4-10(9)7-12(2,13)8-14/h4-6,14H,7-8,13H2,1-3H3
• InChI Key： VVAZZVSWUMVJIM-UHFFFAOYSA-N
• SMILES： OCC(C)(CC1C=CC(=CC=1C)OC)N

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-amino-3-(4-methoxy-2-methylphenyl)-2-methylpropan-1-ol

Comprehensive Overview of 2-amino-3-(4-methoxy-2-methylphenyl)-2-methylpropan-1-ol (CAS No. 2228920-07-6)

In the realm of organic chemistry and pharmaceutical research, 2-amino-3-(4-methoxy-2-methylphenyl)-2-methylpropan-1-ol (CAS No. 2228920-07-6) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its amino alcohol backbone and methoxy-methylphenyl substitution, is a subject of interest for researchers exploring novel bioactive molecules. Its molecular formula and intricate stereochemistry make it a promising candidate for further investigation in drug discovery and material science.

The growing demand for specialty chemicals and pharmaceutical intermediates has placed compounds like 2-amino-3-(4-methoxy-2-methylphenyl)-2-methylpropan-1-ol in the spotlight. Recent trends in AI-driven drug design and computational chemistry have further amplified its relevance, as researchers leverage machine learning to predict its interactions with biological targets. Questions such as "What are the synthetic routes for amino alcohol derivatives?" or "How does methoxy substitution affect bioavailability?" are frequently searched, reflecting the compound's scientific appeal.

From a synthetic perspective, 2-amino-3-(4-methoxy-2-methylphenyl)-2-methylpropan-1-ol is synthesized through multi-step organic reactions, often involving Grignard reagents or reductive amination techniques. Its chiral centers pose challenges in enantioselective synthesis, a topic widely discussed in academic forums. The compound's logP value and hydrogen bonding capacity are critical parameters for its potential use in central nervous system (CNS) drug development, aligning with current industry focus on blood-brain barrier permeability.

Environmental and regulatory considerations also play a role in the compound's applications. With increasing emphasis on green chemistry, researchers are exploring solvent-free or catalytic methods to produce 2-amino-3-(4-methoxy-2-methylphenyl)-2-methylpropan-1-ol sustainably. Its biodegradability and eco-toxicity profile are under evaluation to meet REACH compliance standards, addressing concerns raised in environmental health and safety (EHS) discussions.

In material science, the compound's aromatic methoxy group contributes to its potential as a building block for liquid crystals or polymeric materials. Its thermal stability and intermolecular interactions are being studied for applications in advanced coatings and electronic materials, coinciding with the rise of flexible electronics research.

Analytical characterization of CAS No. 2228920-07-6 involves advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods are essential for verifying its purity and stereochemical configuration, particularly when addressing queries like "How to confirm the structure of amino alcohol intermediates?"—a common question in analytical chemistry circles.

The future outlook for 2-amino-3-(4-methoxy-2-methylphenyl)-2-methylpropan-1-ol is intertwined with advancements in precision medicine and personalized therapeutics. Its structural versatility allows for derivatization into targeted drug delivery systems, resonating with the pharmaceutical industry's shift toward patient-specific treatments. As research continues, this compound may unlock new possibilities in small-molecule therapeutics and functional materials, solidifying its position in modern chemical innovation.